5H-indeno[1,2-b]pyridin-5-one O-(2,4-dichlorobenzyl)oxime

• IUPAC Name: (E)-N-[(2,4-dichlorophenyl)methoxy]indeno[1,2-b]pyridin-5-imine
• InChI: InChI=1S/C19H12Cl2N2O/c20-13-8-7-12(17(21)10-13)11-24-23-19-15-5-2-1-4-14(15)18-16(19)6-3-9-22-18/h1-10H,11H2/b23-19+
• InChI Key: NZLRNTPMDQEBIK-FCDQGJHFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C2=NOCC4=C(C=C(C=C4)Cl)Cl)C=CC=N3
• Isomeric SMILES: C1=CC=C\2C(=C1)C3=C(/C2=N/OCC4=C(C=C(C=C4)Cl)Cl)C=CC=N3
• Molecular Formula: C19H12Cl2N2O
• Molecular Weight: 355.2 g/mol

Description

5H-indeno[1,2-b]pyridin-5-one O-(2,4-dichlorobenzyl)oxime is a chemical compound that has been studied extensively due to its potential applications in various fields of research and industry. It is a novel fluorescent isomer designed using 5H-indeno[1,2-b]pyridin-5-one (IP) as an electron acceptor.

Synthesis Analysis

This compound is synthesized through Suzuki coupling reactions. The process involves using 5H-indeno[1,2-b]pyridin-5-one (IP) as an electron acceptor and triphenylamine (TPA) as an electron donor.

Molecular Structure Analysis

The molecular structure of 5H-indeno[1,2-b]pyridin-5-one is available as a 2D Mol file or as a computed 3D SD file. The molecular formula is C12H9N.

Chemical Reactions Analysis

The chemical reactions involving this compound are primarily related to its role as an electron acceptor in the synthesis of novel fluorescent isomers.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5H-indeno[1,2-b]pyridin-5-one include a molecular weight of 167.2066. More detailed properties such as melting point, boiling point, and density are not available in the retrieved sources.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Crystal Structures : Research has shown that derivatives of 5H-indeno[1,2-b]pyridin-5-one can be synthesized and their crystal structures determined using X-ray crystallographic methods. This includes the study of compounds like ethyl 2-methyl-4-phenyl-5-oxo-5H-indeno[1,2-b]pyridine-3-carboxylate (Pandian et al., 2014).

Chemical Reactions and Properties

• Reactions and Synthesis of Derivatives : 5H-indeno[1,2-b]pyridines have been synthesized through reactions such as thermal reaction with α,β-unsaturated ketones and aldehydes, leading to a Michael-type C–C bond formation (Nitta et al., 1991).
• Modification and Structure-Activity Relationship : Studies have focused on modifying 5H-indeno[1,2-b]pyridines to evaluate their structure-activity relationships, particularly in the context of potential anticancer agents. These modifications have included introducing hydroxyl and chlorine moieties (Kadayat et al., 2015).

Biochemical and Pharmaceutical Studies

• Inhibition Study of Enzymes : 5H-indeno[1,2-c]pyridazin-5-one derivatives have been studied for their inhibitory potency against enzymes like monoamine oxidase A and B, indicating their potential for pharmaceutical applications (Reniers et al., 2011).
• Potential Biological Activity : The synthesis of various derivatives of 5H-indeno[1,2-b]pyridine and their evaluation for biological activities, such as antimicrobial properties, have been explored (Elossaily, 2007).

Catalysis and Methodology Development

• Catalyst-Free Synthesis Approaches : Research has been conducted on catalyst-free methods for synthesizing derivatives of 5H-indeno[1,2-b]pyridin-5-one, contributing to the development of more sustainable and efficient chemical synthesis techniques (Rao et al., 2014).

Mechanism of Action

The mechanism of action of this compound is largely determined by its role as an electron acceptor. The substitution position of TPA on IP results in different molecular conformation and finally determines the luminescent behavior of these isomers.

Future Directions

The future directions of research involving this compound could include further exploration of its potential applications in various fields, such as organic electronics, and the development of more efficient synthesis methods.